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Apafant-d8 Apafant-d8
Brand Name: Vulcanchem
CAS No.: 1185101-22-7
VCID: VC0027172
InChI: InChI=1S/C22H22ClN5O2S/c1-14-25-26-19-13-24-21(16-4-2-3-5-18(16)23)17-12-15(31-22(17)28(14)19)6-7-20(29)27-8-10-30-11-9-27/h2-5,12H,6-11,13H2,1H3/i8D2,9D2,10D2,11D2
SMILES: CC1=NN=C2N1C3=C(C=C(S3)CCC(=O)N4CCOCC4)C(=NC2)C5=CC=CC=C5Cl
Molecular Formula: C24H24ClN5O2
Molecular Weight: 449.939

Apafant-d8

CAS No.: 1185101-22-7

Reference Standards

VCID: VC0027172

Molecular Formula: C24H24ClN5O2

Molecular Weight: 449.939

Apafant-d8 - 1185101-22-7

CAS No. 1185101-22-7
Product Name Apafant-d8
Molecular Formula C24H24ClN5O2
Molecular Weight 449.939
IUPAC Name 3-[7-(2-chlorophenyl)-13-methyl-3-thia-1,8,11,12-tetrazatricyclo[8.3.0.02,6]trideca-2(6),4,7,10,12-pentaen-4-yl]-1-(2,2,3,3,5,5,6,6-octadeuteriomorpholin-4-yl)propan-1-one
Standard InChI InChI=1S/C22H22ClN5O2S/c1-14-25-26-19-13-24-21(16-4-2-3-5-18(16)23)17-12-15(31-22(17)28(14)19)6-7-20(29)27-8-10-30-11-9-27/h2-5,12H,6-11,13H2,1H3/i8D2,9D2,10D2,11D2
Standard InChIKey BEKJHBGMJHRUMU-UHFFFAOYSA-N
SMILES CC1=NN=C2N1C3=C(C=C(S3)CCC(=O)N4CCOCC4)C(=NC2)C5=CC=CC=C5Cl
Synonyms 4-[3-[4-(2-Chlorophenyl)-9-methyl-6H-thieno[3,2-f][1,2,4]triazolo[4,3-a][1,4]diazepin-2-yl]-1-oxopropyl]morpholine-d8; WEB 2086BS-d8; WEB 2086-d8;
PubChem Compound 46780465
Last Modified Nov 11 2021
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